Cas no 61565-73-9 (Phosphonic acid, (4-cyanobenzoyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (4-cyanobenzoyl)-, dimethyl ester
• CAS No: 61565-73-9
• MF: C₁₀H₁₀NO₄P
• MW: 239.16446352005
• CID: 474561
• PubChem ID: 71394555
• Update Time: 2025-04-19

Phosphonic acid, (4-cyanobenzoyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-cyanobenzoyl)-, dimethyl ester
• 4-dimethoxyphosphorylcarbonylbenzonitrile
• DTXSID50816239
• Dimethyl (4-cyanobenzoyl)phosphonate
• 61565-73-9

• Inchi： 1S/C10H10NO4P/c1-14-16(13,15-2)10(12)9-5-3-8(7-11)4-6-9/h3-6H,1-2H3
• InChI Key： QTDPOLZEWJMSOP-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC(C#N)=CC=1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 239.0348
• Monoisotopic Mass: 239.03474480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39